4-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
The compound is potentially linked to the synthesis of heterocyclic compounds, showcasing its utility in creating diverse chemical structures. For instance, the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and pyrazolopyrimidine underlines the versatility of thiophene derivatives in heterocyclic synthesis (Mohareb et al., 2004). This research demonstrates the compound's relevance in generating a wide array of heterocyclic molecules for potential applications in pharmaceuticals and materials science.
Antimicrobial and Antioxidant Activity
Research on novel pyridine and fused pyridine derivatives, starting from compounds structurally similar to the subject compound, have shown promising antimicrobial and antioxidant activities. The in silico molecular docking screenings towards GlcN-6-P synthase and the observed antimicrobial and antioxidant activity indicate the potential of these compounds in therapeutic applications (Flefel et al., 2018). These findings highlight the potential of derivatives of "4-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide" in developing new antimicrobial and antioxidant agents.
Antiproliferative Activity
The study of triazolopyridazine derivatives of N-benzyl-N-(2((4-amidinophenoxy)methyl)-2,4-dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)-oxalic acid monoamides indicates a shift from thrombin inhibitory and fibrinogen receptor antagonistic activities to antiproliferative activity against endothelial and tumor cells. This transition underscores the compound's potential utility in cancer research, particularly in developing novel anticancer agents (Ilić et al., 2011).
Enzyme Inhibition
The development of enzyme inhibitors, such as acetylcholinesterase (AChE) inhibitors, from pyridazine derivatives illustrates the compound's potential in treating diseases associated with neurotransmitter dysfunction, like Alzheimer's disease. The detailed study of structure-activity relationships in pyridazine analogs as AChE inhibitors provides valuable insights into designing more effective treatments for neurodegenerative diseases (Contreras et al., 2001).
Molecular Docking and Drug Design
The compound's framework has been explored in the synthesis of pyridine–pyrazole hybrid derivatives and their subsequent in silico molecular docking screenings. These screenings reveal moderate to good binding energies, indicating the potential of these compounds as leads in drug discovery processes (Flefel et al., 2018).
Properties
IUPAC Name |
4-methyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-13-4-6-14(7-5-13)18(23)19-10-11-21-17(22)9-8-15(20-21)16-3-2-12-24-16/h2-9,12H,10-11H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCNWUTDGQIUNIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.